N-(2,4-dimethylphenyl)pyridine-4-carbothioamide
Description
N-(2,4-dimethylphenyl)pyridine-4-carbothioamide, also known as DPTT, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. DPTT is a member of the thiazole family and is commonly used as a sulfur donor in the rubber industry. However, recent studies have shown that DPTT has promising medicinal properties, making it an attractive compound for further investigation.
Scientific Research Applications
- Magnetically recoverable nano-catalysts have gained attention due to their easy separation using an external magnet. Researchers have explored their use as catalysts in chemical reactions. These nanoparticles offer high surface area, simple preparation, and modification advantages .
- N,N-Dialkyl amides , including N,N-dimethylformamide (DMF) and N,N-dimethylacetamide (DMA) , are common polar solvents. These versatile synthons can be used to generate different functional groups in synthetic organic chemistry . While not directly related to the compound, understanding solvent properties is crucial for its applications.
Catalysis and Multicomponent Reactions
Solvent Applications
properties
IUPAC Name |
N-(2,4-dimethylphenyl)pyridine-4-carbothioamide |
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InChI |
InChI=1S/C14H14N2S/c1-10-3-4-13(11(2)9-10)16-14(17)12-5-7-15-8-6-12/h3-9H,1-2H3,(H,16,17) |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
QBXXBKMXSBABBH-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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Canonical SMILES |
CC1=CC(=C(C=C1)NC(=S)C2=CC=NC=C2)C |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C14H14N2S |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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DSSTOX Substance ID |
DTXSID201333583 |
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| Record name | N-(2,4-dimethylphenyl)pyridine-4-carbothioamide | |
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Molecular Weight |
242.34 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Solubility |
34.2 [ug/mL] (The mean of the results at pH 7.4) |
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| Record name | SID49678206 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-(2,4-dimethylphenyl)pyridine-4-carbothioamide | |
CAS RN |
538338-63-5 |
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| Record name | N-(2,4-dimethylphenyl)pyridine-4-carbothioamide | |
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| URL | https://comptox.epa.gov/dashboard/DTXSID201333583 | |
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